Cas no 1307991-87-2 ((3S)-3-amino-3-(3-chlorophenyl)propanamide)

• Product Name: (3S)-3-amino-3-(3-chlorophenyl)propanamide
• CAS No: 1307991-87-2
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 4587343
• PubChem ID: 29060041
• Update Time: 2025-11-02

(3S)-3-amino-3-(3-chlorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-3-(3-chlorophenyl)propanamide
• CHEMBL4584377
• EN300-101115
• 1307991-87-2
• AKOS030715317
• Z756926892
• G70888
• CS-0222029

• Inchi： 1S/C9H11ClN2O/c10-7-3-1-2-6(4-7)8(11)5-9(12)13/h1-4,8H,5,11H2,(H2,12,13)/t8-/m0/s1
• InChI Key： RTPKAWXRWXENEJ-QMMMGPOBSA-N
• SMILES： C(N)(=O)C[C@H](N)C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 198.0559907g/mol
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 69.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S)-3-amino-3-(3-chlorophenyl)propanamide

Comprehensive Guide to (3S)-3-amino-3-(3-chlorophenyl)propanamide (CAS No. 1307991-87-2): Properties, Applications, and Market Insights

(3S)-3-amino-3-(3-chlorophenyl)propanamide (CAS No. 1307991-87-2) is a specialized chiral compound with significant relevance in pharmaceutical and biochemical research. This amino acid derivative features a 3-chlorophenyl group and a propanamide backbone, making it a valuable intermediate in drug discovery. Its unique stereochemistry (3S configuration) enhances its utility in asymmetric synthesis and targeted therapeutic development.

The growing demand for chiral building blocks in modern medicine has placed compounds like (3S)-3-amino-3-(3-chlorophenyl)propanamide at the forefront of research. Scientists frequently search for "chiral amine synthesis" and "3-substituted phenylpropanamide applications," reflecting the compound's importance in developing CNS drugs and enzyme inhibitors. Recent studies highlight its potential in addressing neurological disorders, a key focus area in 2024's pharmaceutical trends.

From a chemical perspective, this optically active compound demonstrates remarkable stability under physiological conditions, with its chlorophenyl moiety contributing to enhanced lipophilicity. Researchers investigating "drug-like properties of amino acid derivatives" will find this compound particularly interesting due to its balanced polarity and molecular weight (228.68 g/mol), which comply with Lipinski's rule of five for drug candidates.

The synthesis of (3S)-3-amino-3-(3-chlorophenyl)propanamide typically involves asymmetric hydrogenation or enzymatic resolution methods. Current literature emphasizes "green chemistry approaches" for producing such pharmaceutical intermediates, aligning with the industry's sustainability goals. The compound's high enantiomeric purity (>98% ee) makes it especially valuable for quality-sensitive applications.

In the commercial sphere, 1307991-87-2 has seen steady market growth, particularly from contract research organizations specializing in "custom chiral synthesis." Analytical techniques like HPLC and chiral chromatography are crucial for quality control, addressing common search queries about "purity determination of amino acid amides." The compound's stability data and storage recommendations (-20°C under nitrogen) are frequently requested by laboratory professionals.

Emerging applications of (3S)-3-amino-3-(3-chlorophenyl)propanamide include its use as a precursor in peptide mimetics development and allosteric modulator research. These areas correspond with trending searches about "next-generation therapeutic platforms" and "targeted protein degradation." The compound's structural features enable diverse modifications, making it adaptable to various drug discovery pipelines.

Safety considerations for handling 1307991-87-2 follow standard laboratory protocols for amino acid derivatives. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during manipulation. This aligns with industry searches for "safe handling of chiral compounds" and "laboratory best practices," particularly important in academic and industrial settings.

The future outlook for (3S)-3-amino-3-(3-chlorophenyl)propanamide remains positive, driven by increasing R&D investments in precision medicine and targeted therapies. Its combination of a chloroaromatic group and stereocenter provides unique opportunities for structure-activity relationship studies, addressing the pharmaceutical industry's need for novel bioactive scaffolds.